2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(5-chloropyridin-2-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-3-(5-chloropyridin-2-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C23H17Cl2N3O2S2/c24-14-7-5-13(6-8-14)17(29)12-31-23-27-21-20(16-3-1-2-4-18(16)32-21)22(30)28(23)19-10-9-15(25)11-26-19/h5-11H,1-4,12H2
• InChI Key: YZRMNDWBJXBTCP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=NC=C(C=C4)Cl)SCC(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H17Cl2N3O2S2
• Molecular Weight: 502.4 g/mol

Description

2-[2-(4-Chlorophenyl)-2-oxoethyl]sulfanyl-3-(5-chloropyridin-2-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H17Cl2N3O2S2 and its molecular weight is 502.43. The purity is usually 95%.
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Scientific Research Applications

Antifolate Inhibitors and Antitumor Agents

A study by Gangjee et al. (1996) synthesized novel compounds related to the mentioned chemical structure as potential inhibitors of thymidylate synthase (TS) and as antitumor and/or antibacterial agents. These compounds showed significant potency against human TS, suggesting potential applications in cancer treatment (Gangjee et al., 1996).

High Refractive Index Materials

Research by Tapaswi et al. (2015) on thiophenyl-substituted benzidines, which share a structural resemblance with the chemical , aimed at synthesizing transparent polyimides with high refractive indices. These materials show promise for optical and electronic applications due to their high refractive index and good thermomechanical stabilities (Tapaswi et al., 2015).

Antimicrobial and Antitubercular Activities

Fathima et al. (2021) developed compounds incorporating the pyridin-4-yl and oxadiazol-2-yl moieties for antimicrobial, antioxidant, and antitubercular activities. This research highlights the compound's potential for addressing various microbial infections and tuberculosis, indicating a broad spectrum of biological applications (Fathima et al., 2021).

Synthesis and Biological Evaluation of Thiopyrimidine Derivatives

Stolarczyk et al. (2018) focused on synthesizing new 4-thiopyrimidine derivatives for cytotoxic activity evaluation. The study provides insights into the compound's structural and cytotoxic properties, suggesting potential for therapeutic applications in cancer treatment (Stolarczyk et al., 2018).